4-methoxy-N-(4-(2-oxo-2-(phenethylamino)ethyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-methoxy-N-[4-[2-oxo-2-(2-phenylethylamino)ethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H21N3O3S/c1-27-18-9-7-16(8-10-18)20(26)24-21-23-17(14-28-21)13-19(25)22-12-11-15-5-3-2-4-6-15/h2-10,14H,11-13H2,1H3,(H,22,25)(H,23,24,26)
• InChI Key: YZLUXKSLEPHSOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)NCCC3=CC=CC=C3
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol

Description

The compound “4-methoxy-N-(4-(2-oxo-2-(phenethylamino)ethyl)thiazol-2-yl)benzamide” is a complex organic molecule. It contains a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are found in many potent biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazole ring, a benzamide group, and a phenethylamino group. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Thiazole derivatives have been found to exhibit a variety of biological activities, suggesting that they may undergo a range of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Scientific Research Applications

Environmental Science

The compound’s potential to bind to various environmental contaminants could be explored for environmental remediation. It could be part of a system designed to remove or neutralize hazardous substances from soil or water, contributing to cleaner and safer ecosystems.

Each of these applications leverages the unique chemical structure of 4-methoxy-N-(4-(2-oxo-2-(phenethylamino)ethyl)thiazol-2-yl)benzamide to explore new frontiers in scientific research and development. , the applications mentioned are based on the typical roles similar compounds play in various fields of science.

Mechanism of Action

Mode of Action

Compounds with similar structures have been found to exhibit significant analgesic and anti-inflammatory activities . The exact interaction of this compound with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

It is known that thiazole derivatives can have diverse biological activities, affecting a variety of biochemical pathways .

Result of Action

Similar compounds have been found to exhibit substantial antiviral activity .

Future Directions

The future research directions for this compound would likely involve further exploration of its biological activities and potential applications. Thiazole derivatives have been found to exhibit a variety of biological activities, suggesting that they may have potential as therapeutic agents.